Cas no 1184916-21-9 (5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide)

• Product Name: 5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide
• CAS No: 1184916-21-9
• MF: C₁₇H₁₉FN₄O₂S
• MW: 362.421765565872
• CID: 4822944
• Update Time: 2025-10-31

5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide
• 3-(carbamoylamino)-5-(3-fluorophenyl)-N-piperidin-3-ylthiophene-2-carboxamide
• HMS3265A13
• HMS3265A14
• HMS3265B13
• HMS3265B14
• HMS3654D22
• HMS3749E05
• AK174377
• AK673176
• AK673892
• 5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide

• Inchi： 1S/C17H19FN4O2S/c18-11-4-1-3-10(7-11)14-8-13(22-17(19)24)15(25-14)16(23)21-12-5-2-6-20-9-12/h1,3-4,7-8,12,20H,2,5-6,9H2,(H,21,23)(H3,19,22,24)
• InChI Key： IAYGCINLNONXHY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C(C=2)F)=CC(=C1C(NC1CNCCC1)=O)NC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• XLogP3: 2.3
• Topological Polar Surface Area: 125

Additional information on 5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide

5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide: A Comprehensive Overview

5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide, also known by its CAS number CAS No. 1184916-21-9, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of thiophene derivatives, which have been extensively studied for their unique electronic properties and versatile chemical functionalities. The molecule incorporates a thiophene ring, a ureido group, and a piperidine moiety, making it a promising candidate for drug development, material science, and advanced chemical synthesis.

The structural complexity of 5-(3-fluorophenyl)-N-(piperidin-3-yl)-3H-thiophene[2,3-b]urea lies in its intricate arrangement of functional groups. The thiophene ring serves as the central framework, with substituents including a fluorinated phenyl group at position 5 and a piperidine-linked urea group at position 2. This configuration not only enhances the compound's stability but also imparts unique electronic characteristics that are highly desirable in various applications.

Recent studies have highlighted the potential of thiophene derivatives like CAS No. 1184916-21-9 in the field of drug discovery. The incorporation of a piperidine ring introduces significant flexibility to the molecule, enabling it to interact with biological targets in diverse ways. Researchers have explored its potential as a modulator of ion channels, which are critical in various physiological processes such as nerve signaling and muscle contraction. Early-stage experiments have shown promising results in vitro, suggesting that this compound could be a lead candidate for developing novel therapeutic agents.

In addition to its pharmacological applications, 5-(3-fluorophenyl)-N-(piperidin-3-ylium)-thiophene derivative has garnered attention in material science due to its electronic properties. The thiophene ring is known for its conjugated π-system, which contributes to its semiconductor-like behavior. This makes it a potential candidate for use in organic electronics, such as thin-film transistors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, further enhancing its suitability for these applications.

The synthesis of CAS No. 1184916-21-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and excellent purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, the development and application of compounds like 5-(3-fluorophenyl)-N-piperidinoyl-thiophene derivative are closely monitored to ensure sustainability and minimal ecological impact. Recent studies have focused on green chemistry approaches to synthesize this compound, including the use of biodegradable solvents and energy-efficient reaction conditions. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, CAS No. 1184916-21-9, or 5-(3-fluorophenyl)-N-piperidinoyl-thiophene derivative, represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within drug discovery and material science.